Cas no 954573-21-8 (N-(piperidin-4-yl)furan-3-carboxamide)

• Product Name: N-(piperidin-4-yl)furan-3-carboxamide
• CAS No: 954573-21-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 3032501
• Update Time: 2025-11-02

N-(piperidin-4-yl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-piperidin-4-yl-3-furamide
• N-4-PIPERIDINYL-3-FURANCARBOXAMIDE
• N-piperidin-4-ylfuran-3-carboxamide
• N-(piperidin-4-yl)furan-3-carboxamide

• Inchi： 1S/C10H14N2O2/c13-10(8-3-6-14-7-8)12-9-1-4-11-5-2-9/h3,6-7,9,11H,1-2,4-5H2,(H,12,13)
• InChI Key： HTNKQDDLABJWRD-UHFFFAOYSA-N
• SMILES： C1(C=COC=1)C(=O)NC1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-(piperidin-4-yl)furan-3-carboxamide

N-(piperidin-4-yl)furan-3-carboxamide (CAS No. 954573-21-8): A Comprehensive Overview

N-(piperidin-4-yl)furan-3-carboxamide (CAS No. 954573-21-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a furan-3-carboxamide moiety with a piperidin-4-yl group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted therapy development.

The structural features of N-(piperidin-4-yl)furan-3-carboxamide contribute to its unique physicochemical properties. The furan ring provides aromatic character and potential hydrogen bonding sites, while the piperidine moiety offers basicity and conformational flexibility. These characteristics make it valuable for medicinal chemistry applications, particularly in the design of central nervous system (CNS) drugs, a hot topic in current pharmaceutical research addressing neurological disorders.

Recent studies have explored N-(piperidin-4-yl)furan-3-carboxamide derivatives as potential candidates for various therapeutic areas. The compound's scaffold appears in several patent applications related to neurodegenerative diseases and inflammatory conditions, reflecting the growing demand for novel treatments in these areas. Its drug-like properties and structural versatility make it particularly interesting for fragment-based drug design approaches.

From a synthetic chemistry perspective, N-(piperidin-4-yl)furan-3-carboxamide offers multiple sites for structural modification. Chemists can functionalize the furan ring or the piperidine nitrogen to create diverse analogs, addressing common questions about structure-activity relationships in drug discovery. This flexibility has made it a popular building block in combinatorial chemistry libraries, especially for targets requiring heterocyclic pharmacophores.

The commercial availability of N-(piperidin-4-yl)furan-3-carboxamide (CAS No. 954573-21-8) has increased significantly in recent years, driven by demand from contract research organizations and academic laboratories. Suppliers typically offer it as a white to off-white crystalline powder with high purity (>95%), suitable for various pharmaceutical screening applications. Current market trends show growing interest in such heterocyclic building blocks for fragment-based screening programs.

Analytical characterization of N-(piperidin-4-yl)furan-3-carboxamide typically involves HPLC, NMR spectroscopy, and mass spectrometry techniques. These methods confirm the compound's identity and purity, which are critical for drug discovery applications. Researchers frequently search for information about its spectral data and solubility properties, reflecting practical considerations in laboratory work with this compound.

In terms of biological activity, preliminary studies suggest that N-(piperidin-4-yl)furan-3-carboxamide derivatives may interact with various biological targets. While specific mechanisms remain under investigation, the compound's structural features suggest potential as a pharmacophore for enzyme inhibition or receptor modulation. These possibilities align with current research priorities in precision medicine and personalized therapeutics.

The stability profile of N-(piperidin-4-yl)furan-3-carboxamide makes it suitable for various experimental conditions. It generally shows good stability in organic solvents and moderate stability in aqueous solutions at physiological pH. These characteristics address common questions about compound handling and storage conditions, which are frequent concerns among researchers working with similar compounds.

Future research directions for N-(piperidin-4-yl)furan-3-carboxamide (CAS No. 954573-21-8) may include exploration of its structure-activity relationships and potential as a lead compound in various therapeutic areas. The growing interest in heterocyclic chemistry and fragment-based drug discovery suggests continued relevance for this molecular scaffold in pharmaceutical development.

From a regulatory perspective, N-(piperidin-4-yl)furan-3-carboxamide is currently classified as a research chemical with no specific restrictions. However, researchers should always consult current chemical safety guidelines when working with any laboratory compound. The compound's status as a pharmaceutical intermediate rather than an active ingredient means it falls under different regulatory considerations than finished drug products.